N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide

• IUPAC Name: N-[1-[2-(3-chlorophenyl)ethyl]-5-oxopyrrolidin-3-yl]ethanesulfonamide
• InChI: InChI=1S/C14H19ClN2O3S/c1-2-21(19,20)16-13-9-14(18)17(10-13)7-6-11-4-3-5-12(15)8-11/h3-5,8,13,16H,2,6-7,9-10H2,1H3
• InChI Key: FZDVRUTYWQMLEW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1CC(=O)N(C1)CCC2=CC(=CC=C2)Cl
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol

Description

N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide is a chemical compound that is widely used in scientific research for its unique biochemical and physiological effects. It is a sulfonamide-based compound that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide is not fully understood. However, it has been reported to modulate the activity of ion channels, including voltage-gated sodium channels and calcium channels. It has also been shown to inhibit the release of pro-inflammatory cytokines and prostaglandins.
Biochemical and Physiological Effects:
N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, alleviate pain, and reduce seizures in animal models. It has also been reported to modulate the release of neurotransmitters and regulate ion channel activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide in lab experiments is its ability to selectively modulate ion channel activity. This makes it a valuable tool for studying the role of ion channels in various biological processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored.

Future Directions

There are several future directions for research on N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide. One area of focus could be to study its potential therapeutic applications in the treatment of chronic pain, epilepsy, and other neurological disorders. Another area of research could be to investigate its potential use as a tool for studying the role of ion channels in cancer cells. Additionally, further studies could be conducted to explore the structure-activity relationship of this compound and develop more potent and selective analogs for use in scientific research.
In conclusion, N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide is a valuable tool for scientific research due to its unique biochemical and physiological effects. Its ability to selectively modulate ion channel activity makes it a valuable tool for studying various biological processes. Further research is needed to explore its potential therapeutic applications and develop more potent analogs for use in scientific research.

Synthesis Methods

The synthesis of N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide has been reported by several researchers using different methods. One of the most common methods involves the reaction of 3-chlorophenylacetic acid with N-(2-aminoethyl)pyrrolidine in the presence of thionyl chloride. The resulting product is then treated with ethanesulfonyl chloride to obtain the final product.

Scientific Research Applications

N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}ethanesulfonamide has been extensively used in scientific research as a tool to study various biological processes. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been used to study the role of ion channels in synaptic transmission and neuronal excitability.